1-Bromo-4-(fluoromethyl)-2-methylbenzene

• IUPAC Name: 1-bromo-4-(fluoromethyl)-2-methylbenzene
• InChI: InChI=1S/C8H8BrF/c1-6-4-7(5-10)2-3-8(6)9/h2-4H,5H2,1H3
• InChI Key: YWFIVFBJQCRHFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CF)Br
• Molecular Formula: C8H8BrF
• Molecular Weight: 203.05 g/mol
• CAS No.: 2244085-01-4

Description

1-Bromo-4-(fluoromethyl)-2-methylbenzene is a useful research compound. Its molecular formula is C8H8BrF and its molecular weight is 203.054. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Lithium-Ion Batteries

4-bromo-2-fluoromethoxybenzene, a compound related to 1-Bromo-4-(fluoromethyl)-2-methylbenzene, has been explored as a novel bifunctional electrolyte additive for lithium-ion batteries. This additive can electrochemically polymerize to form a protective film on the battery's anode, providing overcharge protection and enhancing thermal stability. It also contributes to reducing the flammability of the electrolyte, adding a layer of safety without compromising the battery's normal cycle performance (Zhang Qian-y, 2014).

Role in Radiochemistry

1-bromo-4-[18F]fluorobenzene, which shares a structural resemblance with this compound, is significant in the field of radiochemistry, particularly for 18F-arylation reactions. It's utilized as a versatile synthon for preparing no-carrier-added versions of the compound, serving as a precursor for various metallo-organic or Pd-catalyzed coupling reactions. This versatility is crucial for advancing studies and applications in nuclear medicine and imaging (J. Ermert et al., 2004).

Importance in Organic Synthesis

The compound 2-Fluoro-4-bromobiphenyl, structurally related to this compound, plays a pivotal role as an intermediate in synthesizing flurbiprofen, a non-steroidal anti-inflammatory and analgesic material. Despite its utility, the synthesis of this compound has faced challenges due to the high costs and potential hazards associated with commonly used reagents and methodologies. Hence, research continues to seek more practical, large-scale synthesis methods to broaden its applicability in medicinal chemistry (Yanan Qiu et al., 2009).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H320, and H335. This indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

The specific targets of a compound depend on its chemical structure and properties. In general, halogenated organic compounds like “1-Bromo-4-(fluoromethyl)-2-methylbenzene” can interact with various proteins, enzymes, or receptors in the body, altering their function .

Mode of Action

The mode of action of a compound refers to how it affects its target. For instance, it might inhibit an enzyme, activate a receptor, or interfere with a biochemical pathway. The exact mode of action would depend on the specific target and the compound’s chemical properties .

Biochemical Pathways

The affected pathways would depend on the specific targets of the compound. It could potentially interfere with a variety of biochemical processes, from metabolic pathways to signal transduction .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound describe how it is taken up by the body, where it goes in the body, how it is broken down, and how it is removed. These properties are influenced by the compound’s chemical structure and can greatly affect its bioavailability .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. It might lead to changes in cell function, gene expression, or other cellular processes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of a compound. For example, factors like temperature, pH, and the presence of other molecules can affect a compound’s stability and how it interacts with its targets .